N-(4-ethylphenyl)-N'-methylethanediamide

• IUPAC Name: N'-(4-ethylphenyl)-N-methyloxamide
• InChI: InChI=1S/C11H14N2O2/c1-3-8-4-6-9(7-5-8)13-11(15)10(14)12-2/h4-7H,3H2,1-2H3,(H,12,14)(H,13,15)
• InChI Key: LAKJUKPNDAXWHD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)NC
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• CAS No.: 664311-60-8

Description

N-(4-ethylphenyl)-N'-methylethanediamide is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.245. The purity is usually 95%.
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Scientific Research Applications

• Carcinogenicity Studies :

  • Research has explored the carcinogenic potential of various substances, including ethyl carbamate, which is related to N-(4-ethylphenyl)-N'-methylethanediamide. These studies assess the risk of cancer associated with exposure to specific chemicals and are crucial for understanding public health implications (Baan et al., 2007).

• Drug Metabolism and Biocatalysis :

  • The compound has been used in the context of drug metabolism studies, particularly involving biocatalytic systems. This research is essential for understanding how drugs are metabolized in the body and for developing new pharmaceuticals (Zmijewski et al., 2006).

• Optical Storage and Polymer Science :

  • In the field of polymer science, related compounds have been used to study the cooperative motion of polar side groups in amorphous polymers. This research is significant for the development of new materials with specific optical properties (Meng et al., 1996).

• Chemical Synthesis and Antimicrobial Studies :

  • The compound and its derivatives have been synthesized and evaluated for antimicrobial activity. Such research is crucial for the development of new antimicrobial agents and understanding their mechanisms of action (Ghorab et al., 2017).

• Neurotransmitter-Gated Ion Channels Study :

  • Studies have also focused on the effects of related compounds on neurotransmitter-gated ion channels, which is vital for understanding the molecular mechanisms of anesthetics and their effects on the nervous system (Hara & Harris, 2002).

• Polyamine Analogue Research in Cancer Treatment :

  • Research involving polyamine analogues, similar to this compound, has been conducted to understand their role in programmed cell death, particularly in the context of cancer treatment (Ha et al., 1997).

• Membrane Science for Desalination :

  • The synthesis and characterization of compounds related to this compound have been studied for their application in desalination. This research is crucial for developing new materials for water treatment and desalination technologies (Padaki et al., 2013).